Cas no 254887-16-6 (Sodium 5-bromo-2-methylbenzene-1-sulfinate)

• Product Name: Sodium 5-bromo-2-methylbenzene-1-sulfinate
• CAS No: 254887-16-6
• MF: C₇H₆BrNaO₂S
• MW: 257.080111026764
• CID: 5704783
• PubChem ID: 68502823
• Update Time: 2025-06-12

Sodium 5-bromo-2-methylbenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722621
• OEDAFTVJHVXOCA-UHFFFAOYSA-M
• SCHEMBL3076332
• Sodium5-bromo-2-methylbenzene-1-sulfinate
• sodium 5-bromo-2-methyl-benzenesulfinate
• 254887-16-6
• Sodium 5-bromo-2-methylbenzene-1-sulfinate
• Benzenesulfinic acid, 5-bromo-2-methyl-, sodium salt (1:1)

• Inchi： 1S/C7H7BrO2S.Na/c1-5-2-3-6(8)4-7(5)11(9)10;/h2-4H,1H3,(H,9,10);/q;+1/p-1
• InChI Key： OEDAFTVJHVXOCA-UHFFFAOYSA-M
• SMILES： BrC1C=CC(C)=C(C=1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 255.91696g/mol
• Monoisotopic Mass: 255.91696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 5-bromo-2-methylbenzene-1-sulfinate

Recent Advances in the Application of Sodium 5-bromo-2-methylbenzene-1-sulfinate (CAS: 254887-16-6) in Chemical Biology and Pharmaceutical Research

Sodium 5-bromo-2-methylbenzene-1-sulfinate (CAS: 254887-16-6) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its utility in cross-coupling reactions, particularly in the construction of sulfone-containing compounds, which are prevalent in drug discovery. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological relevance of this compound, providing insights for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Sodium 5-bromo-2-methylbenzene-1-sulfinate in Pd-catalyzed sulfonylation reactions, enabling the synthesis of novel sulfone derivatives with potential anticancer activity. The researchers utilized this compound as a sulfinate source, achieving high yields and excellent regioselectivity under mild conditions. The resulting sulfone derivatives exhibited promising inhibitory effects against several cancer cell lines, with IC50 values in the low micromolar range.

In the realm of chemical biology, Sodium 5-bromo-2-methylbenzene-1-sulfinate has been employed as a versatile building block for the development of activity-based probes (ABPs). A recent ACS Chemical Biology publication (2024) described its use in creating sulfonyl fluoride probes for covalent modification of serine hydrolases. The bromo and methyl substituents on the aromatic ring were found to significantly influence the reactivity and selectivity of these probes, offering new tools for target identification and validation in drug discovery.

From a synthetic chemistry perspective, advances in continuous flow technology have revolutionized the handling and application of Sodium 5-bromo-2-methylbenzene-1-sulfinate. A 2024 Organic Process Research & Development article reported a scalable, continuous flow protocol for its safe generation and immediate consumption in subsequent reactions, addressing previous challenges associated with its stability and storage. This methodological improvement has important implications for industrial-scale pharmaceutical production.

The compound's role in photoredox catalysis has also been explored in recent work. Researchers have demonstrated that Sodium 5-bromo-2-methylbenzene-1-sulfinate can participate in visible-light-mediated sulfonylation reactions, providing access to structurally diverse sulfone compounds under environmentally benign conditions. This approach aligns with the growing emphasis on green chemistry in pharmaceutical synthesis.

Looking forward, the unique structural features of Sodium 5-bromo-2-methylbenzene-1-sulfinate (CAS: 254887-16-6) continue to inspire innovative applications in drug discovery and chemical biology. Its combination of a sulfinate moiety with bromo and methyl substituents offers multiple handles for further functionalization, making it a valuable scaffold for medicinal chemistry programs. Ongoing research is exploring its potential in targeted protein degradation and PROTAC development, areas that represent cutting-edge directions in pharmaceutical research.